BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Streptimidone in Yeast Genetics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Streptimidone

Cat. No.: B1237836

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of
Streptimidone, a glutarimide antibiotic, in the model organism Saccharomyces cerevisiae.
Detailed protocols for key applications in yeast genetics are provided, including growth
inhibition assays, chemical-genetic screening, and ribosome profiling.

Introduction

Streptimidone is a potent inhibitor of eukaryotic protein synthesis. While much of the detailed
mechanistic work has been performed with its structural analog, cycloheximide, Streptimidone
is understood to function similarly by targeting the ribosome. It specifically binds to the E-site
(exit site) of the 60S large ribosomal subunit, which stalls the translocation step of elongation.
This specific mode of action makes Streptimidone a valuable tool for studying various aspects
of translation, ribosome function, and cellular stress responses in yeast.

Mechanism of Action

Streptimidone, like other glutarimide antibiotics, inhibits the elongation phase of protein
synthesis.[1] The binding of Streptimidone to the E-site of the 60S ribosomal subunit prevents
the movement of deacylated tRNA from the P-site to the E-site, thereby halting the progression
of the ribosome along the mRNA molecule.[1] This leads to a rapid cessation of protein
production and subsequent growth arrest.
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The following diagram illustrates the signaling pathway of translation elongation and the point
of inhibition by Streptimidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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